3-Bromo-5-ethynylbenzoic acid
Overview
Description
3-Bromo-5-ethynylbenzoic acid, also known as BEB acid, is a chemical compound commonly used in scientific research . It has a CAS Number of 1823360-76-4 and a molecular weight of 225.04 .
Synthesis Analysis
The synthesis of 3-Bromo-5-ethynylbenzoic acid can be achieved by using 3,5-dibromobenzoic acid as a starting material. The process involves esterification reaction, Sonogashira coupling reaction, ester decomposition, and deprotection . The yields of the three steps were 94.7%, 69.3%, and 94.8%, respectively .Molecular Structure Analysis
The molecular formula of 3-Bromo-5-ethynylbenzoic acid is C9H5BrO2 . The InChI Code is 1S/C9H5BrO2/c1-2-6-3-7 (9 (11)12)5-8 (10)4-6/h1,3-5H, (H,11,12) .Physical And Chemical Properties Analysis
3-Bromo-5-ethynylbenzoic acid is a powder that is stored at room temperature .Scientific Research Applications
Chemical Synthesis
“3-Bromo-5-ethynylbenzoic acid” is used in chemical synthesis . It is a key component in the preparation of various organic compounds .
Preparation of Phenyl (3-bromo-5-iodo)benzoate
This compound can be used in the preparation of Phenyl (3-bromo-5-iodo)benzoate . This derivative has potential applications in the field of organic chemistry .
Synthesis of Thromboxane Receptor Antagonist
“3-Bromo-5-ethynylbenzoic acid” serves as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist 3-{3-[2-(4-chlorobenzenesulfonamido)ethyl]-5-(4-fluorobenzyl)phenyl}propionic acid, via regioselective Heck cross-coupling reaction . This antagonist has potential therapeutic applications .
Thermophysical Property Data
The compound is also used in the generation of thermophysical property data for pure compounds . This data is crucial for various fields including material science, chemical synthesis, chromatography, and analytical research .
Material Science Research
In material science, “3-Bromo-5-ethynylbenzoic acid” is used in the study of new materials and their properties .
Analytical Research
In analytical research, this compound is used as a standard for the calibration of analytical instruments .
Safety And Hazards
The safety information for 3-Bromo-5-ethynylbenzoic acid includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
3-bromo-5-ethynylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h1,3-5H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXUMYBHVLXEIGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC(=C1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-ethynylbenzoic acid | |
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